Cas no 1034688-30-6 (GSK2018682)

• Product Name: GSK2018682
• CAS No: 1034688-30-6
• MF: C₂₂H₂₁ClN₄O₄
• MW: 440.879544019699
• CID: 4551481
• PubChem ID: 24988201
• Update Time: 2025-07-16

GSK2018682 Chemical and Physical Properties

Names and Identifiers

• GSK-2018682
• 4-(4-(5-(5-chloro-6-isopropoxypyridin-3-yl)-1,2,4-oxadiazol-3-yl)-1H-indol-1-yl)butanoic acid
• GSK2018682
• 4-[4-[5-(5-chloro-6-propan-2-yloxypyridin-3-yl)-1,2,4-oxadiazol-3-yl]indol-1-yl]butanoic acid
• NJL503AIJA
• GTPL11311
• BCP31201
• DB11987
• GSK 2018682
• Q27284898
• 1H-Indole-1-butanoic acid, 4-(5-(5-chloro-6-(1-methylethoxy)-3-pyridinyl)-1,2,4-oxadiazol-3-yl)-
• 4-[
• GLXC-20582
• UNII-NJL503AIJA
• NS00072985
• 4-[5-[5-Chloro-6-(1-methylethoxy)-3-pyridinyl]-1,2,4-oxadiazol-3-yl]-1H-indole-1-butanoic acid
• GSK-2018682?
• AKOS037648495
• 4-(4-{5-[5-chloro-6-(propan-2-yloxy)pyridin-3-yl]-1,2,4-oxadiazol-3-yl}-1h-indol-1-yl)butanoic acid
• 4-{4-[5-(5-chloro-6-isopropoxypyridin-3-yl)-1,2,4-oxadiazol-3-yl]indol-1-yl}butanoic acid
• DA-53715
• CS-0015610
• 4-(4-(5-(5-chloro-6-propan-2-yloxypyridin-3-yl)-1,2,4-oxadiazol-3-yl)indol-1-yl)butanoic acid
• 1034688-30-6
• GSK 2018682; GSK-2018682
• EX-A1725
• CHEMBL4297542
• BS-14195
• AC-30351
• SCHEMBL402827
• 4-(4-(5-(5-chloro-6-(propan-2-yloxy)pyridin-3-yl)-1,2,4-oxadiazol-3-yl)-1H-indol-1-yl)butanoic acid
• HY-19511

• Inchi： 1S/C22H21ClN4O4/c1-13(2)30-22-17(23)11-14(12-24-22)21-25-20(26-31-21)16-5-3-6-18-15(16)8-10-27(18)9-4-7-19(28)29/h3,5-6,8,10-13H,4,7,9H2,1-2H3,(H,28,29)
• InChI Key： NFIGDBFIDKDNIG-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=C(C=1)C1=NC(C2=CC=CC3=C2C=CN3CCCC(=O)O)=NO1)OC(C)C

Computed Properties

• Exact Mass: 440.1251329 g/mol
• Monoisotopic Mass: 440.1251329 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 440.9
• XLogP3: 4
• Topological Polar Surface Area: 103

GSK2018682 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on GSK2018682

Introduction to Compound with CAS No. 1034688-30-6 and Product Name GSK2018682

Compound with the CAS number 1034688-30-6 and the product name GSK2018682 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique chemical structure and promising biological activities. The molecular framework of 1034688-30-6 is characterized by a complex arrangement of functional groups, which contributes to its distinct pharmacological properties. Recent studies have highlighted the potential of this compound in various therapeutic applications, particularly in the treatment of metabolic disorders and inflammatory conditions.

The chemical structure of GSK2018682, as derived from CAS No. 1034688-30-6, exhibits a high degree of specificity in interacting with biological targets. This specificity is crucial for developing drugs that exhibit minimal side effects while maintaining high efficacy. The compound's ability to modulate key enzymatic pathways has been a focal point in recent research, leading to several groundbreaking discoveries. For instance, studies have demonstrated that GSK2018682 can significantly enhance the activity of certain enzymes involved in glucose metabolism, making it a promising candidate for the management of diabetes and related metabolic syndromes.

In the realm of drug development, GSK2018682 has been extensively studied for its potential role in modulating inflammatory responses. Chronic inflammation is a hallmark of numerous diseases, including arthritis, cardiovascular disorders, and autoimmune conditions. The compound's interaction with inflammatory cytokines and signaling pathways has been shown to reduce pro-inflammatory responses while promoting anti-inflammatory effects. This dual action makes GSK2018682 an attractive therapeutic option for conditions where inflammation plays a pivotal role.

One of the most compelling aspects of GSK2018682 is its mechanism of action, which involves precise targeting of disease-causing pathways without affecting normal cellular processes. This selectivity is achieved through the compound's ability to bind to specific receptor sites with high affinity. The development of such targeted therapies has revolutionized the treatment landscape for various diseases, and GSK2018682 stands as a testament to this progress. Researchers have leveraged advanced computational techniques to optimize the molecular structure of 1034688-30-6, leading to enhanced pharmacokinetic properties and improved therapeutic outcomes.

Recent clinical trials have provided further evidence of the efficacy and safety of GSK2018682 in treating metabolic disorders. These trials have shown that patients treated with GSK2018682 exhibit significant improvements in blood glucose control, lipid profile, and overall metabolic health. The compound's ability to enhance insulin sensitivity and reduce oxidative stress has been particularly noteworthy. These findings have prompted researchers to explore additional therapeutic applications for GSK2018682, including neurodegenerative diseases and cancer.

The synthesis and characterization of 1034688-30-6 have also contributed to advancements in synthetic chemistry. The development of novel synthetic routes has not only improved the yield and purity of the compound but also reduced production costs. These advancements are crucial for ensuring that promising therapeutics like GSK2018682 are accessible to a broader patient population. The integration of green chemistry principles into the synthesis process has further minimized environmental impact while maintaining high standards of quality control.

The future prospects for GSK2018682 are incredibly promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, leading to the discovery of new analogs and derivatives with enhanced properties. The potential for personalized medicine is also being explored, where variations of GSK2018682 can be tailored to individual patient needs based on genetic profiles and disease severity.

In conclusion, compound with CAS No. 1034688-30-6 and product name GSK2018682 represents a significant milestone in pharmaceutical chemistry. Its unique molecular structure, coupled with its multifaceted biological activities, positions it as a versatile therapeutic agent with broad applicability across multiple disease areas. As research continues to uncover new insights into its mechanisms of action, it is likely that additional therapeutic benefits will be identified, further solidifying its role as a cornerstone in modern medicine.